Thiazovivin

• CAS No.: 1226056-71-8
• Product Name: Thiazovivin
• Molecular Formula: C15H13N5OS
• Molecular Weight: 311.363
• IUPAC Name: N-benzyl-2-(pyrimidin-4-ylamino)-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C15H13N5OS/c21-14(17-8-11-4-2-1-3-5-11)12-9-22-15(19-12)20-13-6-7-16-10-18-13/h1-7,9-10H,8H2,(H,17,21)(H,16,18,19,20)
• Standard InChIKey: DOBKQCZBPPCLEG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)C2=CSC(=N2)NC3=NC=NC=C3
• Appearance: Solid powder
• Description: Thiazovivin is a selective, cell-permeable small molecule that inhibits ROCK activity at a concentration 2 µM. Thiazovivin improves stemness maintenance of embryo-derived stem-like cells under chemically defined culture conditions in cattle. Thiazovivin directly targets Rho-associated kinase (ROCK) and increases expression of pluripotency factors. The process using thiazovivin could be easier, faster and more cost effective than transgene integration into somatic cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Thiazovivin
• Reference: 1: Li D, Wang L, Hou J, Shen Q, Chen Q, Wang X, Du J, Cai X, Shan Y, Zhang T, Zhou T, Shi X, Li Y, Zhang H, Pan G. Optimized Approaches for Generation of Integration-free iPSCs from Human Urine-Derived Cells with Small Molecules and Autologous Feeder. Stem Cell Reports. 2016 May 10;6(5):717-28. doi: 10.1016/j.stemcr.2016.04.001. Epub 2016 Apr 28. PubMed PMID: 27132887.; 2: Park S, Kim D, Jung YG, Roh S. Thiazovivin, a Rho kinase inhibitor, improves stemness maintenance of embryo-derived stem-like cells under chemically defined culture conditions in cattle. Anim Reprod Sci. 2015 Oct;161:47-57. doi: 10.1016/j.anireprosci.2015.08.003. Epub 2015 Aug 15. PubMed PMID: 26307658.; 3: Justus CR, Yang LV. GPR4 decreases B16F10 melanoma cell spreading and regulates focal adhesion dynamics through the G13/Rho signaling pathway. Exp Cell Res. 2015 May 15;334(1):100-13. doi: 10.1016/j.yexcr.2015.03.022. Epub 2015 Apr 4. PubMed PMID: 25845498.; 4: Mohseni R, Shoae-Hassani A, Verdi J. Reprogramming of endometrial adult stromal cells in the presence of a ROCK inhibitor, thiazovivin, could obtain more efficient iPSCs. Cell Biol Int. 2015 May;39(5):515-8. doi: 10.1002/cbin.10411. Epub 2015 Mar 15. PubMed PMID: 25490878.; 5: Park HS, Hwang I, Choi KA, Jeong H, Lee JY, Hong S. Generation of induced pluripotent stem cells without genetic defects by small molecules. Biomaterials. 2015 Jan;39:47-58. doi: 10.1016/j.biomaterials.2014.10.055. Epub 2014 Nov 15. PubMed PMID: 25477171.; 6: Chen KG, Hamilton RS, Robey PG, Mallon BS. Alternative cultures for human pluripotent stem cell production, maintenance, and genetic analysis. J Vis Exp. 2014 Jul 24;(89). doi: 10.3791/51519. PubMed PMID: 25077932; PubMed Central PMCID: PMC4206262.; 7: Cao X, Luo T, Luo X, Tang Z. Resveratrol prevents AngII-induced hypertension via AMPK activation and RhoA/ROCK suppression in mice. Hypertens Res. 2014 Sep;37(9):803-10. doi: 10.1038/hr.2014.90. Epub 2014 Jun 26. PubMed PMID: 24965170.; 8: Donai K, Inagaki A, So KH, Kuroda K, Sone H, Kobayashi M, Nishimori K, Fukuda T. Low-molecular-weight inhibitors of cell differentiation enable efficient growth of mouse iPS cells under feeder-free conditions. Cytotechnology. 2015 Mar;67(2):191-7. doi: 10.1007/s10616-013-9686-8. Epub 2014 Mar 30. PubMed PMID: 24682663; PubMed Central PMCID: PMC4329295.; 9: Krug AK, Balmer NV, Matt F, Schönenberger F, Merhof D, Leist M. Evaluation of a human neurite growth assay as specific screen for developmental neurotoxicants. Arch Toxicol. 2013 Dec;87(12):2215-31. doi: 10.1007/s00204-013-1072-y. Epub 2013 May 14. PubMed PMID: 23670202.; 10: Wang F, Scoville D, He XC, Mahe MM, Box A, Perry JM, Smith NR, Lei NY, Davies PS, Fuller MK, Haug JS, McClain M, Gracz AD, Ding S, Stelzner M, Dunn JC, Magness ST, Wong MH, Martin MG, Helmrath M, Li L. Isolation and characterization of intestinal stem cells based on surface marker combinations and colony-formation assay. Gastroenterology. 2013 Aug;145(2):383-95.e1-21. doi: 10.1053/j.gastro.2013.04.050. Epub 2013 May 2. PubMed PMID: 23644405; PubMed Central PMCID: PMC3781924.; 11: Groß B, Sgodda M, Rasche M, Schambach A, Göhring G, Schlegelberger B, Greber B, Linden T, Reinhardt D, Cantz T, Klusmann JH. Improved generation of patient-specific induced pluripotent stem cells using a chemically-defined and matrigel-based approach. Curr Mol Med. 2013 Jun;13(5):765-76. PubMed PMID: 23642058.; 12: Zhu J, Pang D, Zhou Y, Tang X, Huang Y, Xie W, Gao F, Lai L, Zhang M, Ouyang H. Direct conversion of porcine embryonic fibroblasts into adipocytes by chemical molecules. Cell Reprogram. 2012 Apr;14(2):99-105. doi: 10.1089/cell.2011.0074. Epub 2012 Feb 28. PubMed PMID: 22372576.; 13: Lin T, Ambasudhan R, Yuan X, Li W, Hilcove S, Abujarour R, Lin X, Hahm HS, Hao E, Hayek A, Ding S. A chemical platform for improved induction of human iPSCs. Nat Methods. 2009 Nov;6(11):805-8. doi: 10.1038/nmeth.1393. Epub 2009 Oct 18. PubMed PMID: 19838168; PubMed Central PMCID: PMC3724527.
• PubChem Compound: 46209426
• Last Modified: Nov 11 2021